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Compound of Interest

Compound Name: Lys(CO-C3-p-I-Ph)-OMe

Cat. No.: B12386491

For Research Use Only. Not for use in humans or animals.

This document provides essential safety and logistical information for the proper disposal of
Lys(CO-C3-p-I-Ph)-OMe, a pharmacokinetic modifier used in research. Given the absence of a
specific Safety Data Sheet (SDS) for this compound, the following procedures are based on
general guidelines for the handling and disposal of iodinated organic compounds. It is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
and adhere to all local, regional, and national regulations for hazardous waste disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE). lodinated organic compounds can be irritating to the
skin, eyes, and respiratory tract.

Table 1: Personal Protective Equipment (PPE) for Handling Lys(CO-C3-p-I-Ph)-OMe Waste
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PPE Category Specification

Hand Protection Neoprene or nitrile rubber gloves.

Chemical safety goggles. Contact lenses should

Eye Protection
not be worn.

A flame-retardant lab coat is recommended.

Skin and Bod
y Wear closed-toe shoes.

Resnirat Handle in a well-ventilated area, preferably
espiratory o )
within a chemical fume hood.

Waste Segregation and Storage

Proper segregation of halogenated waste is crucial for both safety and cost-effective disposal.

[1]
e Do not mix with non-halogenated organic waste.[1]
e Do not dispose of down the drain. This compound may be harmful to aquatic life.[1]

o Collect waste Lys(CO-C3-p-I-Ph)-OMe in a designated, properly labeled, and sealed
container.[1][2]

e The container should be stored in a cool, dry, well-ventilated area away from heat, sparks, or

open flames.[1]

» Store in a secondary containment tray.

Spill Procedures

In the event of a spill, follow these procedures:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the
immediate vicinity.

e Ventilate: Ensure the area is well-ventilated.
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o Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, sand, or earth. Do not use combustible materials like paper towels.

o Cleanup: Wearing full PPE, carefully scoop the absorbent material into a designated
hazardous waste container. Clean the spill area with a suitable solvent, and collect the
cleaning materials as halogenated waste.

o Reporting: Report the spill to your laboratory supervisor and EHS department.
Step-by-Step Disposal Protocol
e Waste Collection:

o Designate a specific, compatible waste container for Lys(CO-C3-p-I-Ph)-OMe and other
iodinated organic waste. The container should be made of a material that will not react
with the chemical.

o Ensure the container is in good condition and has a secure, leak-proof lid.
e Labeling:

o As soon as the first drop of waste is added, label the container clearly.[1] The label should
include:

The words "Hazardous Waste".[1]

The full chemical name: "Lys(CO-C3-p-I-Ph)-OMe".

The approximate quantity of the waste.

The date accumulation started.

Associated hazards (e.g., "Halogenated Organic Compound,” "Irritant,” "Environmental
Hazard").

» Container Management:

o Keep the waste container securely closed when not in use.[1]
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o Do not fill the container to more than 80% capacity to allow for vapor expansion.[1]

» Final Disposal:

o Once the container is ready for disposal, contact your institution's EHS department or a
certified hazardous waste disposal service to arrange for pickup.

o The recommended disposal method for halogenated hydrocarbons is typically through a
licensed hazardous waste disposal company, which will likely use high-temperature
incineration.[1]

Disposal Workflow

The following diagram outlines the decision-making and procedural flow for the proper disposal
of Lys(CO-C3-p-I-Ph)-OMe.
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Start: Lys(CO-C3-p-I-Ph)-OMe Waste Generated

A4

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate as Halogenated Organic Waste

Use Designated, Labeled, and Sealed Waste Container

Label Container:
'Hazardous Waste'
Full Chemical Name
Date and Hazards

Store in Cool, Dry, Ventilated Area
with Secondary Containment

Spill Occurred?

Follow Spill Protocol:

. . iner > ?
Evacuate, Ventilate, Contain, Clean, Report Container >80% Full

Contact EHS for Pickup

End: Waste Disposed by Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lys(CO-C3-p-I-Ph)-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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